Cas no 874993-79-0 (1-[2-(morpholin-4-yl)phenyl]ethan-1-amine)

• Product Name: 1-[2-(morpholin-4-yl)phenyl]ethan-1-amine
• CAS No: 874993-79-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD11137043
• CID: 1909219
• PubChem ID: 43188721
• Update Time: 2025-11-05

1-[2-(morpholin-4-yl)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-methyl-2-(4-morpholinyl)-
• 1-[2-(morpholin-4-yl)phenyl]ethan-1-amine
• Benzenemethanamine, α-methyl-2-(4-morpholinyl)-

• MDL： MFCD11137043
• Inchi： 1S/C12H18N2O/c1-10(13)11-4-2-3-5-12(11)14-6-8-15-9-7-14/h2-5,10H,6-9,13H2,1H3
• InChI Key： CMFWBSAZPHINIF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N1CCOCC1)(N)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 346.3±42.0 °C at 760 mmHg
• Flash Point: 163.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[2-(morpholin-4-yl)phenyl]ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[2-(morpholin-4-yl)phenyl]ethan-1-amine

Compound CAS No 874993-79-0: 1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine

1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine, also known by its CAS registry number 874993-79-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with an ethanamine group attached to a phenyl ring. The morpholine moiety, a six-membered ring containing one oxygen atom and two nitrogen atoms, contributes to the compound's versatility and reactivity, making it a valuable building block in various chemical syntheses.

The synthesis of 1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine involves several steps, including nucleophilic aromatic substitution and amine formation. Recent studies have explored optimized synthetic routes to enhance yield and purity, leveraging advanced catalytic systems and reaction conditions. These advancements have not only improved the scalability of the synthesis but also opened new avenues for its application in drug discovery and materials science.

In terms of physical properties, 1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its chemical stability under various conditions has been thoroughly investigated, revealing its resistance to hydrolysis under mild acidic or basic conditions. This stability makes it suitable for use in diverse chemical environments without compromising its structural integrity.

The biological activity of CAS No 874993-79-0 has been a focal point of recent research efforts. Studies have demonstrated its potential as a modulator of ion channels, particularly in the context of neuronal signaling pathways. Preclinical data suggest that this compound may exhibit neuroprotective effects, making it a promising candidate for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Moreover, 1-[2-(Morpholin-4-yl)phenyl]ethan-1-amine has shown selectivity towards certain G-protein coupled receptors (GPCRs), indicating its potential role in modulating inflammatory responses. This dual functionality—combining ion channel modulation with receptor selectivity—positions it as a multi-target therapeutic agent with broad applications in pharmacology.

In the realm of materials science, this compound has been investigated for its ability to act as a precursor in the synthesis of advanced polymers and hybrid materials. Its amine functionality facilitates cross-linking reactions, leading to the development of high-performance materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have enabled detailed molecular modeling of CAS No 874993-79-0, providing insights into its electronic structure and reactivity at the quantum level. These models have been instrumental in predicting its interaction with biological systems and optimizing its pharmacokinetic properties for drug delivery applications.

In conclusion, 1-[2-(Morpholin-4-yllphenyl]ethan-l-amme, or CAS No 874993-l'-'0', stands out as a multifaceted compound with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure, coupled with recent research breakthroughs, underscores its potential to contribute significantly to both academic and industrial advancements in the coming years.